Cas no 123313-61-1 (1(5H)-Phenazinone,2-chloro-5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]-)

• Product name: 1(5H)-Phenazinone,2-chloro-5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]-
• CAS No: 123313-61-1
• MF: C₂₂H₂₃ClN₂O
• MW: 366.883824586868
• CID: 202868
• PubChem ID: 196778

1(5H)-Phenazinone,2-chloro-5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1(5H)-Phenazinone,2-chloro-5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]-
• 2-chloro-5-[(2,4,4-trimethylcyclohexen-1-yl)methyl]phenazin-1-one
• WS 9659 B
• WS-9659 B
• WS-9659B
• CHEBI:224680
• 123313-61-1
• DTXSID00153949

• Inchi： InChI=1S/C22H23ClN2O/c1-14-12-22(2,3)11-10-15(14)13-25-18-7-5-4-6-17(18)24-20-19(25)9-8-16(23)21(20)26/h4-9H,10-13H2,1-3H3
• InChI Key： UTTPOQJPJBHXNA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=NC3C(N2CC2CCC(C)(C)CC=2C)=CC=CC=3)C1=O

Computed Properties

• Exact Mass: 366.15009
• Monoisotopic Mass: 366.149891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 1.23
• Boiling Point: 500.8°Cat760mmHg
• Flash Point: 256.7°C
• Refractive Index: 1.632
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phenazines and derivatives